Cas no 54064-39-0 (Ethyl 3-methyl-2-nitrobenzoate)

Ethyl 3-methyl-2-nitrobenzoate is a nitroaromatic ester compound with the molecular formula C₁₀H₁₁NO₄. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both ester and nitro functional groups enhances its reactivity, enabling selective transformations such as reductions or nucleophilic substitutions. Its structural features, including the methyl substituent, contribute to stability and controlled reactivity in synthetic pathways. The compound is typically characterized by high purity and consistent performance, making it suitable for research and industrial applications. Proper handling is advised due to potential sensitivity to heat and shock.

Ethyl 3-methyl-2-nitrobenzoate structure

54064-39-0 structure

Product Name:Ethyl 3-methyl-2-nitrobenzoate

CAS No:54064-39-0

MF:C₁₀H₁₁NO₄

MW:209.198642969131

MDL:MFCD11111006

CID:1038916

PubChem ID:20093011

Update Time:2025-06-07

Ethyl 3-methyl-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-methyl-2-nitrobenzoate
- 2-Nitro-3-methyl-benzoesaeure-aethylester
- AK106987
- ANW-61820
- CTK8B9012
- KB-253021
- SureCN6656676
- Ethyl3-methyl-2-nitrobenzoate
- SCHEMBL6656676
- CS-0083371
- AKOS008948396
- GORJIFRUPPQKPQ-UHFFFAOYSA-N
- DTXSID70602313
- 3-Methyl-2-nitro-benzoic acid ethyl ester
- 54064-39-0
- AS-8489
- MFCD11111006
- DB-108823
- MDL： MFCD11111006
- Inchi： 1S/C10H11NO4/c1-3-15-10(12)8-6-4-5-7(2)9(8)11(13)14/h4-6H,3H2,1-2H3
- InChI Key： GORJIFRUPPQKPQ-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=CC=CC(C)=C1[N+](=O)[O-])=O

Computed Properties

Exact Mass: 209.06883
Monoisotopic Mass: 209.06880783g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 72.1Å²

Experimental Properties

PSA: 69.44

Ethyl 3-methyl-2-nitrobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	227800-1g	Ethyl 3-methyl-2-nitrobenzoate	54064-39-0	95%	1g	￡40.00	2022-02-28
Fluorochem	227800-5g	Ethyl 3-methyl-2-nitrobenzoate	54064-39-0	95%	5g	￡141.00	2022-02-28
Fluorochem	227800-10g	Ethyl 3-methyl-2-nitrobenzoate	54064-39-0	95%	10g	￡240.00	2022-02-28
Fluorochem	227800-25g	Ethyl 3-methyl-2-nitrobenzoate	54064-39-0	95%	25g	￡516.00	2022-02-28
TRC	E572515-250mg	ethyl 3-methyl-2-nitrobenzoate	54064-39-0		250mg	$ 50.00	2022-06-05
TRC	E572515-500mg	ethyl 3-methyl-2-nitrobenzoate	54064-39-0		500mg	$ 70.00	2022-06-05
TRC	E572515-2.5g	ethyl 3-methyl-2-nitrobenzoate	54064-39-0		2.5g	$ 230.00	2022-06-05
Chemenu	CM155010-25g	Ethyl 3-methyl-2-nitrobenzoate	54064-39-0	95%	25g	$486	2022-06-11
Apollo Scientific	OR110352-1g	Ethyl 3-methyl-2-nitrobenzoate	54064-39-0		1g	£55.00	2025-02-19
Apollo Scientific	OR110352-5g	Ethyl 3-methyl-2-nitrobenzoate	54064-39-0		5g	£170.00	2025-02-19